(3RS,4SR)-1-Benzyl-4-(3,4-dichloro-phenyl)-pyrrolidine-3-carboxylic acid

• Molecular Formula: C18H17Cl2NO2
• Molecular Weight: 350.2 g/mol
• IUPAC Name: 1-benzyl-4-(3,4-dichlorophenyl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C18H17Cl2NO2/c19-16-7-6-13(8-17(16)20)14-10-21(11-15(14)18(22)23)9-12-4-2-1-3-5-12/h1-8,14-15H,9-11H2,(H,22,23)
• InChI Key: CPNNNTHMABGFLD-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(CN1CC2=CC=CC=C2)C(=O)O)C3=CC(=C(C=C3)Cl)Cl

Description

(3RS,4SR)-1-Benzyl-4-(3,4-dichloro-phenyl)-pyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C18H17Cl2NO2 and its molecular weight is 350.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N-(methoxymethyl)-N-(phenylmethyl)-N-(trimethylsilyl)methylamine (16.87 g, 0.071 mol) and (E)-3-(3,4-Dichloro-phenyl)-acrylic acid (7.71g, 0.036 mol) in THF (50 mL) was added trifluoroacetic acid (0.19 mL, 0.002 mol) at 0° C. The mixture was gradually warmed to room temperature and stirred overnight. It was then diluted with n-heptane (250 mL). The resulted white precipitation was collected and washed with heptane affording 11.6 g (94%) of the title compound as a white solid. ES-MS m/e: 350.2 (M+H+).